![molecular formula C13H18ClFN2O B261422 2-[1-(2-Chloro-6-fluorobenzyl)-2-piperazinyl]ethanol](/img/structure/B261422.png)
2-[1-(2-Chloro-6-fluorobenzyl)-2-piperazinyl]ethanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[1-(2-Chloro-6-fluorobenzyl)-2-piperazinyl]ethanol, also known as CFM-2, is a chemical compound that has been extensively studied for its potential use as a therapeutic agent. CFM-2 belongs to the family of benzylpiperazine derivatives, which have been shown to have various pharmacological properties.
Mechanism of Action
The exact mechanism of action of 2-[1-(2-Chloro-6-fluorobenzyl)-2-piperazinyl]ethanol is not fully understood, but it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters, such as serotonin and dopamine.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of biochemical and physiological effects, including anxiolytic, antidepressant, and antipsychotic effects. This compound has also been shown to modulate the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the stress response.
Advantages and Limitations for Lab Experiments
One advantage of 2-[1-(2-Chloro-6-fluorobenzyl)-2-piperazinyl]ethanol is its high potency, which allows for the use of smaller doses in animal studies. However, the limitations of this compound include its potential toxicity and the need for further studies to determine its safety and efficacy in humans.
Future Directions
There are several future directions for research on 2-[1-(2-Chloro-6-fluorobenzyl)-2-piperazinyl]ethanol. One area of interest is the development of new derivatives of this compound with improved pharmacological properties. Another area of interest is the investigation of the potential use of this compound in the treatment of other medical conditions, such as post-traumatic stress disorder and obsessive-compulsive disorder. Finally, further studies are needed to determine the safety and efficacy of this compound in humans and to develop new therapeutic strategies based on its pharmacological properties.
Synthesis Methods
2-[1-(2-Chloro-6-fluorobenzyl)-2-piperazinyl]ethanol can be synthesized through a multi-step process involving the reaction of 2-chloro-6-fluorobenzyl chloride with piperazine, followed by the reduction of the resulting intermediate with sodium borohydride. The final product is obtained through a purification process involving column chromatography.
Scientific Research Applications
2-[1-(2-Chloro-6-fluorobenzyl)-2-piperazinyl]ethanol has been studied for its potential use as a therapeutic agent in various medical conditions, including anxiety disorders, depression, and schizophrenia. In addition, this compound has been shown to have potential as a treatment for drug addiction.
properties
Molecular Formula |
C13H18ClFN2O |
---|---|
Molecular Weight |
272.74 g/mol |
IUPAC Name |
2-[1-[(2-chloro-6-fluorophenyl)methyl]piperazin-2-yl]ethanol |
InChI |
InChI=1S/C13H18ClFN2O/c14-12-2-1-3-13(15)11(12)9-17-6-5-16-8-10(17)4-7-18/h1-3,10,16,18H,4-9H2 |
InChI Key |
XEVOTRDYGJQNRJ-UHFFFAOYSA-N |
SMILES |
C1CN(C(CN1)CCO)CC2=C(C=CC=C2Cl)F |
Canonical SMILES |
C1CN(C(CN1)CCO)CC2=C(C=CC=C2Cl)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.